Cas no 7371-86-0 (2,4-Diacetoxypentane)

• Product Name: 2,4-Diacetoxypentane
• CAS No: 7371-86-0
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 572982
• Update Time: 2025-04-19

2,4-Diacetoxypentane Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanediol,2,4-diacetate
• 2,4-PENTANEDIOL DIACETATE ---CLEAR LIQUID---
• 4-acetyloxypentan-2-yl acetate
• 2,4-Diacetoxypentane
• meso-2,4-Pentandiol-diacetat
• rac.-2,4-Pentandiol-diacetat

• Inchi： 1S/C9H16O4/c1-6(12-8(3)10)5-7(2)13-9(4)11/h6-7H,5H2,1-4H3
• InChI Key： CUSIRZGMYUQIBF-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C)CC(C)OC(C)=O

Computed Properties

• Exact Mass: 188.10500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2

Experimental Properties

• PSA: 52.60000
• LogP: 1.27970